Cas no 2172521-23-0 (5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid)

• Product Name: 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid
• CAS No: 2172521-23-0
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6117242
• PubChem ID: 165502065
• Update Time: 2025-06-25

5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid
• 5-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)pentanoic acid
• 2172521-23-0
• EN300-1487988

• Inchi： 1S/C25H28N2O5/c28-22(29)11-5-6-14-26-23(30)25(12-13-25)16-27-24(31)32-15-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,21H,5-6,11-16H2,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： XIWCAXSJCWSYBS-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)NCCCCC(=O)O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid

Introduction to 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic Acid (CAS No. 2172521-23-0)

5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid, identified by its CAS number 2172521-23-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for therapeutic applications, particularly in the development of novel drugs targeting various biological pathways.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, which includes a fluoren-9-ylmethylcarbonyl moiety, a cyclopropyl group, and an amino functionality. These structural elements contribute to its unique chemical and biological properties, making it a valuable candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in the development of small-molecule inhibitors that can modulate the activity of key enzymes and receptors involved in disease pathways. The presence of the fluoren-9-ylmethylcarbonyl group in this compound suggests potential interactions with biological targets, which could be exploited for therapeutic purposes. This group is known for its ability to enhance the binding affinity and selectivity of small molecules, making it an attractive feature for drug design.

The cyclopropyl group is another notable feature of this compound, as it can influence both the physical properties and the biological activity of the molecule. Cyclopropyl-containing compounds have been shown to exhibit diverse biological effects, including anti-inflammatory, antimicrobial, and anticancer activities. The incorporation of this moiety into the molecular framework of 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid may contribute to its potential therapeutic efficacy.

The amino functionality in this compound plays a crucial role in its reactivity and interaction with biological targets. Amino groups are often involved in hydrogen bonding and other forms of non-covalent interactions, which are essential for the binding of small molecules to their receptors or enzymes. The specific positioning of the amino group in 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid suggests that it may interact with specific residues on its target proteins, thereby modulating their activity.

Recent studies have highlighted the importance of structure-based drug design in the development of novel therapeutics. The complex architecture of 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid makes it an ideal candidate for computational modeling and molecular docking studies. These approaches can help researchers understand the interactions between this compound and its potential biological targets, providing insights into its mechanism of action and therapeutic potential.

In addition to its structural complexity, 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid may also exhibit interesting pharmacokinetic properties. The presence of lipophilic groups such as the fluorenylmethyl moiety can influence solubility and membrane permeability, which are critical factors in drug absorption and distribution. Understanding these properties is essential for optimizing the formulation and delivery of this compound as a potential therapeutic agent.

The synthesis of 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid presents unique challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to construct such intricate molecules with high precision. Techniques such as multi-step organic synthesis, protecting group strategies, and catalytic transformations have been employed to achieve the desired product. These synthetic methodologies not only highlight the capabilities of modern chemical research but also pave the way for further exploration of this compound's potential applications.

Ongoing research in medicinal chemistry continues to uncover new applications for compounds like 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid. For instance, studies have explored its potential as an inhibitor of enzymes involved in cancer progression or as a modulator of inflammatory pathways. The versatility of this compound's structure allows it to interact with multiple targets, making it a promising candidate for multifunctional drug development.

The use of computational tools in drug discovery has significantly accelerated the process of identifying lead compounds with therapeutic potential. Molecular modeling techniques can predict how 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid will interact with biological targets at the atomic level. This information can guide researchers in optimizing the structure of the compound to improve its binding affinity and selectivity.

In conclusion, 5-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid (CAS No. 2172521-23) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique combination of functional groups, including the fluoren-9-ylmethylcarbonyl, cyclopropyl, and amino moieties, makes it an attractive candidate for further investigation in drug discovery and development. Advances in synthetic chemistry and computational modeling continue to enhance our understanding of this compound's properties and potential therapeutic applications.